Cas no 1261644-24-9 (2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone)

• Product Name: 2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone
• CAS No: 1261644-24-9
• MF: C₁₀H₈BrF₂IO
• MW: 388.97520160675
• CID: 4986036
• Update Time: 2025-08-05

2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H8BrF2IO/c1-5(11)9(15)6-3-2-4-7(14)8(6)10(12)13/h2-5,10H,1H3
• InChI Key： SZNOBGSKTFPPGU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(C(C)Br)=O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone

Introduction to 2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone (CAS No. 1261644-24-9)

2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone (CAS No. 1261644-24-9) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique halogenated and difluoromethylated structure, has garnered considerable attention due to its potential in the development of novel pharmaceuticals and its utility as a synthetic intermediate.

The molecular formula of 2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone is C₁₀H₇BrF₂I, and it has a molecular weight of approximately 338.95 g/mol. The presence of bromine, iodine, and difluoromethyl groups imparts distinct chemical properties to this compound, making it a valuable reagent in various synthetic transformations.

In recent years, the study of halogenated compounds has seen a surge in interest due to their unique electronic and steric properties. 2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone is no exception, as it exhibits remarkable reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura and Heck reactions. These reactions are crucial for the synthesis of complex organic molecules, including those with biological activity.

The difluoromethyl group in 2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone is particularly noteworthy. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, which are highly desirable in drug design. The presence of this group can significantly influence the biological activity and pharmacological profile of the final product.

In the context of medicinal chemistry, 2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone has been explored as a potential lead compound for the development of new therapeutic agents. Recent studies have shown that derivatives of this compound exhibit promising antiviral and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone demonstrated potent inhibitory effects against human papillomavirus (HPV) and breast cancer cells.

The synthetic versatility of 2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone also makes it an attractive starting material for the preparation of other valuable compounds. Its ability to undergo selective functionalization reactions allows chemists to introduce a wide range of substituents, thereby expanding its utility in drug discovery and development.

In addition to its applications in medicinal chemistry, 2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone has found use in materials science. The unique electronic properties conferred by its halogenated and difluoromethylated structure make it suitable for the synthesis of functional materials with applications in electronics and optoelectronics.

The safety and handling of 2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone should be approached with caution, as with any chemical compound. Proper personal protective equipment (PPE) should be worn during handling, and the compound should be stored in a well-ventilated area away from incompatible materials.

In conclusion, 2-Bromo-3'-iodo-2'-(difluoromethyl)propiophenone (CAS No. 1261644-24-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in medicinal chemistry, organic synthesis, and materials science. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in the scientific community.